2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one

• IUPAC Name: 2-chloro-1-[4-(2-fluoroethyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H17ClFNO/c1-8(11)10(14)13-6-3-9(2-5-12)4-7-13/h8-9H,2-7H2,1H3
• InChI Key: OYBNUOSLUIQPCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)CCF)Cl
• Molecular Formula: C10H17ClFNO
• Molecular Weight: 221.70 g/mol
• CAS No.: 2092566-83-9

Description

2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one is a functionalized piperidine derivative designed for use in medicinal chemistry and pharmaceutical research. Compounds featuring a chloroacetone group linked to a nitrogen heterocycle are versatile intermediates in the synthesis of more complex molecules. The piperidine ring is a common scaffold in drug discovery, and its substitution with a fluoroethyl group can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are critical parameters in lead optimization programs . The molecular scaffold is structurally related to other researched piperidine derivatives, such as those with fluoromethyl or trifluoromethyl substitutions at the 4-position, which are often explored for their potential biological activities . In related compounds, the piperidine or piperazine ring typically adopts a chair conformation, with substituents often occupying equatorial positions . The primary application of this reagent is as a key synthetic building block. The reactive chloro and carbonyl groups make it a suitable electrophile for nucleophilic substitution reactions, particularly for alkylating amines or other nucleophiles to create novel chemical libraries. Researchers utilize such compounds in the development of targeted agents, and they have been identified as intermediates in projects involving virtual screening for potent biological activity . As with all compounds of this nature, 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one is supplied For Research Use Only. It is strictly for laboratory research and must not be used for diagnostic, therapeutic, or personal use.

Biological Activity

2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one, with the chemical formula $C_{10}H_{17}ClFNO$ and a molecular weight of approximately 221.7 g/mol, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews various studies that explore its biological properties, mechanisms of action, and therapeutic potentials.

The compound features a piperidine ring substituted with a 2-fluoroethyl group and a chloroacetyl moiety, which may influence its pharmacological profiles. The structural formula is illustrated as follows:

$$\text{Structure }\text{2 Chloro 1 4 2 fluoroethyl piperidin 1 yl propan 1 one}$$

Biological Activity Overview

Research indicates that compounds with similar structures exhibit diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective effects. The biological activity of 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one has been investigated in several contexts:

Antitumor Activity

A study on related piperidine derivatives demonstrated that modifications in the structure could enhance cytotoxic effects against various cancer cell lines. For instance, compounds structurally similar to 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one have shown significant antiproliferative activity with IC50 values in the nanomolar range against cancer cells such as Mia PaCa-2 and PANC-1 .

Table 1: Summary of Antitumor Activities of Piperidine Derivatives

Compound Name	Cell Line	IC50 (μM)	Mechanism of Action
2-Chloro-1-(4-piperidinyl)	Mia PaCa-2	0.15	Induction of apoptosis
2-Fluoroethyl derivative	PANC-1	0.24	Inhibition of cell cycle progression
4b-1	RKO	0.22	MDM2 inhibition leading to p53 activation

The proposed mechanisms by which 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one exerts its biological effects include:

• MDM2 Inhibition : Similar compounds have been identified as potent inhibitors of MDM2, a negative regulator of the tumor suppressor p53. This inhibition leads to increased p53 activity, promoting apoptosis in tumor cells .
• Cell Cycle Regulation : Studies suggest that these compounds can affect cell cycle checkpoints, leading to cell cycle arrest and subsequent apoptosis in cancerous cells .
• Neuroprotective Effects : Some derivatives have shown promise in neuroprotection, potentially through modulation of neurotransmitter systems or reduction of oxidative stress .

Case Studies

Several case studies highlight the efficacy and safety profile of compounds related to 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one:

Case Study 1: Antitumor Efficacy

In vitro studies demonstrated that a related compound significantly reduced tumor growth in xenograft models when administered at doses of 100 mg/kg. The treatment resulted in notable regression rates and was associated with upregulation of p53 and other apoptotic markers .

Case Study 2: Neuroprotective Potential

A study investigating the neuroprotective effects found that similar piperidine derivatives could mitigate neuronal damage induced by oxidative stress in vitro, suggesting potential applications in neurodegenerative diseases .

Scientific Research Applications

Pharmaceutical Development

2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one has been explored for its potential as a therapeutic agent. Its structural characteristics suggest it could interact with various biological targets, particularly in the central nervous system (CNS).

Case Study: Neurological Disorders

Research indicates that compounds with similar structures have been evaluated for their efficacy in treating conditions such as depression and anxiety. The piperidine moiety is often associated with increased activity at neurotransmitter receptors, which could lead to improved therapeutic outcomes in mood disorders.

Tankyrase Inhibition

Recent studies have indicated that derivatives of piperidine, including compounds related to 2-chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one, may serve as tankyrase inhibitors. Tankyrases are enzymes involved in the regulation of cellular processes such as proliferation and apoptosis, making them targets for cancer therapy.

Case Study: Cancer Research

A study published by researchers focusing on tankyrase inhibitors demonstrated that certain piperidine-based compounds exhibited significant anti-cancer activity in vitro. These findings suggest that 2-chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one could be further investigated for its potential role in cancer treatment protocols.

Toxicological Studies

Given the compound's halogenated structure, it is essential to assess its safety profile through toxicological studies. Research has shown that halogenated compounds can exhibit varying degrees of toxicity depending on their chemical structure and biological interactions.

Case Study: Comparative Toxicogenomics

The Comparative Toxicogenomics Database (CTD) provides insights into the toxicological profiles of piperidine derivatives. Studies indicate that while some compounds may show beneficial pharmacological effects, they can also pose risks of toxicity, necessitating thorough evaluation during drug development phases.

Data Table: Summary of Applications

Application Area	Description	Relevant Findings
Pharmaceutical Development	Potential therapeutic agent for CNS disorders	Similar compounds show efficacy in treating depression
Tankyrase Inhibition	Targeting tankyrases for cancer therapy	Significant anti-cancer activity observed
Toxicological Studies	Evaluation of safety and toxicity profiles	Varying degrees of toxicity noted among halogenated compounds

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name	Substituent on Piperidine/Piperazine	Chloro Position	Yield	Purity	Key Analytical Data	Applications/Significance
Target Compound	2-Fluoroethyl	Propan-1-one	N/A	Standard	N/A	Potential medicinal chemistry
2-Chloro-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)propan-1-one	Fluoromethyl, 4-methyl	Propan-1-one	N/A	Standard	Safety guidelines (P201, P210)	Pharmaceutical intermediate
1-(4-(2-Phenoxyethyl)piperidin-1-yl)propan-1-one (DC-TEADin1072-N1)	2-Phenoxyethyl	Propan-1-one	78%	99.37%	HRMS: [M+H]+ 260.1639 (Calcd. 260.1645)	TEAD inhibitor (cancer research)
2-(4-Isobutylphenyl)-1-(4-(perfluorophenyl)piperidin-1-yl)propan-1-one	Perfluorophenyl	Propan-1-one	85%	N/A	HRMS: [M+Na]+ 325.0998 (Calcd. 325.0992)	Electrophilic reactivity studies
2-Chloro-1-[4-(2,4-difluorobenzyl)piperazin-1-yl]ethanone	2,4-Difluorobenzyl	Ethanone	N/A	N/A	Crystallography data (SHELX refinement)	Structural biology models

Key Observations:

Substituent Effects on Reactivity and Bioactivity: The 2-fluoroethyl group in the target compound provides moderate lipophilicity and metabolic stability compared to the perfluorophenyl group in , which introduces strong electron-withdrawing effects and enhanced oxidative resistance .

Synthesis and Yield: Yields for analogs range from 78% () to 85% (), suggesting efficient synthetic routes for halogenated piperidine derivatives.

Analytical Characterization :

• HRMS and NMR data () confirm structural integrity, while crystallography () resolves conformational details critical for understanding interactions in drug design .

Functional Group Impact on Physicochemical Properties

• Fluorine vs. Chlorine : Fluorine’s high electronegativity in the target compound’s 2-fluoroethyl group enhances metabolic stability compared to chlorine-containing analogs (e.g., ’s pyrazolo-pyrimidinyl derivative), where chlorine may increase electrophilicity and reactivity .
• Piperidine vs.

Preparation Methods

General Synthetic Strategy

The synthesis of 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one generally follows a sequence involving:

• Formation of the piperidine ring substituted with a fluoroalkyl group.
• Introduction of the chloro-substituted propanone moiety via nucleophilic substitution or acylation.
• Optimization of reaction conditions to achieve high yield and purity.

This strategy is consistent with the preparation of related piperidine-containing ketones and chloroalkyl ketones reported in medicinal chemistry literature.

Preparation of the 4-(2-fluoroethyl)piperidine Intermediate

The 4-(2-fluoroethyl)piperidine moiety is typically synthesized by alkylation of piperidine nitrogen with a 2-fluoroethyl halide (such as 2-fluoroethyl bromide or chloride). Key points include:

• Alkylation Reaction: Piperidine is treated with 2-fluoroethyl halide under basic conditions to yield 4-(2-fluoroethyl)piperidine.
• Bases and Solvents: Commonly used bases include triethylamine or diisopropylethylamine; solvents such as dichloromethane or acetonitrile are preferred for good solubility and reaction control.
• Temperature Control: Reactions are typically carried out at room temperature or slightly elevated temperatures to minimize side reactions.

This step is crucial for introducing the fluoroalkyl substituent which imparts specific physicochemical properties to the molecule.

Representative Synthetic Route (Hypothetical Based on Analogous Literature)

Step	Reagents and Conditions	Description	Expected Yield (%)
1	Piperidine + 2-fluoroethyl bromide, triethylamine, DCM, RT, 12 h	N-alkylation to form 4-(2-fluoroethyl)piperidine	75-85
2	4-(2-fluoroethyl)piperidine + 2-chloropropanoyl chloride, triethylamine, DCM, 0-25 °C, 4 h	Acylation to introduce 2-chloro-1-propanone moiety	70-80
3	Purification by column chromatography or recrystallization	Isolation of pure 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)propan-1-one	-

Optimization and Reaction Monitoring

• Bases: Triethylamine or diisopropylethylamine are preferred to neutralize HCl and promote nucleophilic substitution.
• Solvent Choice: Dichloromethane and acetonitrile are commonly used for their inertness and ability to dissolve reactants.
• Temperature: Controlled cooling or ambient temperature to reduce side reactions.
• Reaction Monitoring: Thin-layer chromatography (TLC) and NMR spectroscopy are utilized to monitor reaction progress and confirm product formation.

Related Synthetic Insights from Literature

• Nucleophilic substitution reactions involving piperidine derivatives and chloro-substituted ketones are well-documented and form the basis for synthesizing such compounds.
• Alkylation of piperidine nitrogen with fluoroalkyl halides is a standard method to introduce fluoroalkyl groups, enhancing metabolic stability and pharmacokinetic properties.
• Use of bases like triethylamine or diisopropylethylamine is common to facilitate substitution reactions and neutralize acidic byproducts.

Summary Table of Key Reaction Parameters

Parameter	Typical Conditions	Notes
Piperidine alkylation	Piperidine, 2-fluoroethyl bromide, Et3N, DCM, RT, 12 h	N-alkylation to form fluoroethyl piperidine
Acylation	2-chloropropanoyl chloride, Et3N, DCM, 0–25 °C, 4 h	Introduces 2-chloro-1-propanone moiety
Base	Triethylamine or diisopropylethylamine	Neutralizes HCl, promotes substitution
Solvent	Dichloromethane, acetonitrile	Inert, good solubility
Purification	Column chromatography or recrystallization	Ensures high purity